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Compound of Interest

Compound Name:
(2-Dodecen-1-yl)succinic

anhydride

Cat. No.: B7823377 Get Quote

Technical Guide: (2-Dodecen-1-yl)succinic
Anhydride
CAS Number: 19780-11-1 Synonyms: Dodecenyl succinic anhydride (DDSA), n-

Dodecenylsuccinic anhydride

This document provides a comprehensive technical overview of (2-Dodecen-1-yl)succinic
anhydride (DDSA), a reactive chemical intermediate. It is intended for researchers, scientists,

and professionals in drug development and materials science who are interested in the

modification of biopolymers and the synthesis of novel functional materials.

Executive Summary
(2-Dodecen-1-yl)succinic anhydride is a versatile organic compound widely utilized as a

modifying agent to impart hydrophobicity to various substrates. Structurally, it consists of a four-

carbon succinic anhydride ring attached to a twelve-carbon dodecenyl chain. This bifunctional

nature allows it to react with nucleophilic groups such as hydroxyls and amines—commonly

found in proteins and polysaccharides—while introducing a long, hydrophobic alkyl tail. Its

primary applications are in the esterification of natural polymers to create emulsifiers and

stabilizers, and as a raw material for surfactants, resins, and plastics.[1][2] For the drug

development sector, its relevance lies in the potential to modify biopolymers, enhancing their

properties for formulation, delivery, or conjugation.
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Chemical and Physical Properties
The physical and chemical properties of (2-Dodecen-1-yl)succinic anhydride are

summarized in the table below. It is a combustible solid that is sensitive to moisture, reacting

with water to form the corresponding dicarboxylic acid.[3][4]

Property Value Reference

Molecular Formula C₁₆H₂₆O₃ [5]

Molecular Weight 266.38 g/mol [5]

Appearance
Colorless to light yellow

viscous liquid or solid
[3]

Melting Point 41-43 °C [3][5]

Boiling Point 180-182 °C at 5 mmHg [5]

Density ~1.002 g/cm³ at 25 °C [4]

Vapor Pressure <1 mmHg at 20 °C [5]

Flash Point 178 °C (352.4 °F) - closed cup [5]

Water Solubility May decompose [3]

Stability
Stable, but moisture-sensitive.

Combustible.
[3][6]

Synthesis and Manufacturing
The industrial synthesis of (2-Dodecen-1-yl)succinic anhydride, like other alkenyl succinic

anhydrides (ASAs), is typically achieved through a thermal 'ene' reaction. This process involves

the reaction of maleic anhydride with an internal olefin, in this case, dodecene. The reaction is

generally conducted at elevated temperatures without a catalyst, although inhibitors like

hydroquinone may be used to prevent polymerization of maleic anhydride.
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Caption: General workflow for the synthesis of DDSA via the ene reaction.

Mechanism of Action and Chemical Reactivity
(2-Dodecen-1-yl)succinic anhydride does not have a "mechanism of action" in a

pharmacological sense, as it is not known to interact with specific biological pathways. Instead,

its utility stems from its chemical reactivity as an acylating agent. The anhydride ring is

susceptible to nucleophilic attack by hydroxyl (-OH) and amino (-NH₂) groups present on

biopolymers like polysaccharides and proteins. This reaction opens the anhydride ring and

forms a stable ester or amide bond, respectively, covalently attaching the dodecenylsuccinyl

group to the substrate. This modification dramatically increases the hydrophobicity of the

biopolymer.
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Caption: Chemical reactivity of DDSA with nucleophilic groups on biopolymers.

Applications in Research and Development
The primary application of DDSA is the chemical modification of natural polymers to alter their

physical properties, particularly to increase hydrophobicity and introduce amphiphilic

characteristics.

Polysaccharide Modification: DDSA is used to modify starches, cellulose, inulin, and various

plant gums.[3][7] The resulting dodecenyl succinylated polysaccharides are effective

emulsifiers and stabilizers, finding use in food, cosmetics, and pharmaceutical formulations.

Protein Modification: The reaction of DDSA with amino groups on proteins (N-terminal and

lysine side chains) converts basic groups into acidic ones, altering the protein's net charge

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7823377?utm_src=pdf-body-img
https://www.researchgate.net/publication/248425816_Synthesis_of_dodecenyl_succinic_anhydride_DDSA_corn_starch
https://fenix.tecnico.ulisboa.pt/downloadFile/395137896041/resumo.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and increasing its hydrophobicity.[2][8] This can be used to study protein structure, improve

solubility in non-aqueous environments, or prepare protein-based biomaterials.

Polymer Synthesis: As a functional comonomer, DDSA can be incorporated into polyesters,

such as Poly(butylene adipate-co-terephthalate) (PBAT), to enhance properties like surface

hydrophobicity and water vapor barrier performance for packaging applications.[8]

Surfactant Synthesis: The compound serves as a precursor for producing biosurfactants.[1]

[9]

Experimental Protocols
Protocol: Modification of Starch with DDSA
This protocol is based on established methods for the esterification of starch in an aqueous

slurry. The reaction introduces hydrophobic dodecenyl succinate groups onto the glucose units

of the starch polymer.

Materials:

Native starch (e.g., corn, kudzu)

(2-Dodecen-1-yl)succinic anhydride (DDSA)

Sodium hydroxide (NaOH) solution (e.g., 3% w/v)

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Ethanol (95%)

Distilled water

Procedure:

Slurry Preparation: Prepare a 30% (w/w) aqueous slurry of the native starch in a reaction

vessel equipped with a stirrer and pH meter.

pH Adjustment: While stirring, adjust the pH of the slurry to 8.5–9.0 by the dropwise addition

of 3% NaOH solution.
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DDSA Addition: Add DDSA to the slurry at a concentration of 10% (w/w) relative to the dry

weight of the starch. The DDSA should be added slowly while maintaining vigorous stirring to

ensure dispersion.

Reaction: Maintain the reaction temperature at 40 °C (313 K) and the pH between 8.5 and

9.0 for the desired reaction time (e.g., 2-4 hours). Continuously add NaOH solution as

needed to neutralize the acid formed during the reaction and maintain the pH.

Neutralization and Washing: After the reaction period, stop the reaction by adjusting the pH

to 6.5-7.0 with 0.1 M HCl.

Product Isolation: Filter the modified starch and wash it three to four times with 95% ethanol

to remove unreacted DDSA and any byproducts.

Drying: Dry the final product in an oven at a controlled temperature (e.g., 40-50 °C) until a

constant weight is achieved.

Characterization: The degree of substitution (DS) and reaction efficiency can be determined

using methods such as FTIR, ¹H NMR, and titration.[3][10]

Protocol: General Succinylation of Proteins
This protocol describes a general method for modifying protein amino groups with succinic

anhydride (a close analog, as specific DDSA protocols are proprietary). The principle of N-

acylation is identical.

Materials:

Purified protein solution in an amine-free buffer (e.g., phosphate buffer, pH 7.5-8.5)

(2-Dodecen-1-yl)succinic anhydride (DDSA)

Anhydrous dimethyl sulfoxide (DMSO)

Dialysis tubing or gel filtration column for purification

Procedure:
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Reagent Preparation: Immediately before use, prepare a concentrated stock solution of

DDSA in anhydrous DMSO (e.g., 1-5 M) to minimize hydrolysis.

Protein Preparation: Ensure the protein solution is at a suitable concentration (e.g., 1-10

mg/mL) in a buffer at pH 7.5-8.5. The amino groups must be deprotonated to be reactive.

Reaction: While gently stirring the protein solution at 4 °C or room temperature, add small

aliquots of the DDSA/DMSO stock solution. The molar excess of DDSA over the total

number of amino groups (N-termini and lysines) will determine the extent of modification and

should be optimized (e.g., 20- to 100-fold molar excess).

pH Monitoring: Monitor the pH during the addition, as the reaction releases a proton. If

necessary, add a small amount of base (e.g., 1 M NaOH) to maintain the desired pH.

Incubation: Allow the reaction to proceed for 1-2 hours at the chosen temperature.

Purification: Separate the succinylated protein from unreacted reagent and byproducts

(dodecenylsuccinic acid) by extensive dialysis against a suitable buffer or by using a gel

filtration column (e.g., Sephadex G-25).

Analysis: The extent of modification can be quantified using a ninhydrin assay or by mass

spectrometry.

Safety and Handling
(2-Dodecen-1-yl)succinic anhydride is classified as a hazardous substance.[10]

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[5][11] It is toxic to aquatic life with long-lasting effects.[10][12]

Precautions: Avoid breathing dust/fumes.[11] Use only in a well-ventilated area. Wear

protective gloves, eye protection, and face protection.[11][12] Wash skin thoroughly after

handling.

Storage: Store in a cool, dry, and well-ventilated place.[12] The container should be kept

tightly closed as the material is moisture-sensitive.[11] Store away from incompatible

materials such as strong oxidizing agents and water.[3]
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Spills: For small spills, use absorbent paper. For large spills, contain the spillage and alert

emergency responders. Avoid release to the environment.[4][10]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Modification of proteins and polysaccharides using dodecenyl succinic anhydride:
Synthesis, properties and applications-A review - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]

3. researchgate.net [researchgate.net]

4. Production of Cyclic Anhydride-Modified Starches - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

8. researchgate.net [researchgate.net]

9. fenyolab.org [fenyolab.org]

10. researchgate.net [researchgate.net]

11. Physicochemical properties of starch adhesives enhanced by esterification modification
with dodecenyl succinic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]

12. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [(2-Dodecen-1-yl)succinic anhydride CAS number
19780-11-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823377#2-dodecen-1-yl-succinic-anhydride-cas-
number-19780-11-1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8125099/
https://www.researchgate.net/publication/354336455_Fabrication_and_Characterization_of_Dodecenyl_Succinic_Anhydride_Modified_Kudzu_Starch
https://pubmed.ncbi.nlm.nih.gov/29454955/
https://www.medchemexpress.com/2-dodecen-1-yl-succinic-anhydride.html
https://www.benchchem.com/product/b7823377?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29051094/
https://pubmed.ncbi.nlm.nih.gov/29051094/
https://orgsyn.org/demo.aspx?prep=cv2p0560
https://www.researchgate.net/publication/248425816_Synthesis_of_dodecenyl_succinic_anhydride_DDSA_corn_starch
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125099/
https://www.researchgate.net/publication/320448258_Modification_of_proteins_and_polysaccharides_using_dodecenyl_succinic_anhydride_Synthesis_properties_and_applications-A_review
https://www.researchgate.net/publication/310475021_STUDIES_ON_COTTON_MODIFICATION_WITH_DODECENYL_SUCCINIC_ANHYDRIDE_DDSA
https://fenix.tecnico.ulisboa.pt/downloadFile/395137896041/resumo.pdf
https://www.researchgate.net/publication/314002637_Succinylation_of_Proteins
https://fenyolab.org/pdf/03_trester-zedlitz_j-am-chem-soc.pdf
https://www.researchgate.net/publication/354336455_Fabrication_and_Characterization_of_Dodecenyl_Succinic_Anhydride_Modified_Kudzu_Starch
https://pubmed.ncbi.nlm.nih.gov/29454955/
https://pubmed.ncbi.nlm.nih.gov/29454955/
https://www.medchemexpress.com/2-dodecen-1-yl-succinic-anhydride.html
https://www.benchchem.com/product/b7823377#2-dodecen-1-yl-succinic-anhydride-cas-number-19780-11-1
https://www.benchchem.com/product/b7823377#2-dodecen-1-yl-succinic-anhydride-cas-number-19780-11-1
https://www.benchchem.com/product/b7823377#2-dodecen-1-yl-succinic-anhydride-cas-number-19780-11-1
https://www.benchchem.com/product/b7823377#2-dodecen-1-yl-succinic-anhydride-cas-number-19780-11-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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